Methyl 6-chlorobenzo[b]thiophene-2-carboxylate

Specification

• CAS No.: 104795-85-9
• Molecular Formula: C10H7ClO2S
• Molecular Weight: 226.68 g/mol
• IUPAC Name: methyl 6-chloro-1-benzothiophene-2-carboxylate
• Standard InChI: InChI=1S/C10H7ClO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
• Standard InChI Key: YKNFICOVOXVEIN-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(S1)C=C(C=C2)Cl
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C=C(C=C2)Cl

Introduction

Chemical Identity and Structural Characteristics

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate is an organic compound with the molecular formula C₁₀H₇ClO₂S and a molecular weight of 226.68 g/mol. This compound is characterized by a benzothiophene core structure with a chloro substituent at the 6-position and a methyl carboxylate group at the 2-position. The compound is known by several synonyms, including methyl 6-chloro-1-benzothiophene-2-carboxylate, 6-chloro-2-(methoxycarbonyl)benzo[b]thiophene, and 6-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester.

Identification Parameters

Parameter	Value
CAS Number	104795-85-9
Chemical Formula	C₁₀H₇ClO₂S
Molecular Weight	226.68 g/mol
InChI Key	YKNFICOVOXVEIN-UHFFFAOYSA-N
Standard InChI	InChI=1S/C10H7ClO2S/c1-13-10(12)9-4-6-2-3-7(11)5-8(6)14-9/h2-5H,1H3
MDL Number	MFCD09027103
PubChem CID	18526200

Table 1: Identification parameters for methyl 6-chlorobenzo[b]thiophene-2-carboxylate

Physical and Chemical Properties

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate possesses several distinctive physical and chemical properties that influence its behavior in chemical reactions and biological systems. Understanding these properties is crucial for its application in research and industrial settings.

Physical Properties

The compound exists as a solid at room temperature and exhibits specific physical characteristics that are important for its handling, storage, and application in various chemical processes. Its physical properties are summarized in the following table:

Property	Value
Physical Form	Solid
Melting Point	107-109 °C
Boiling Point	338.7 °C at 760 mmHg
Density	1.391 g/cm³
Flash Point	158.6 °C
Appearance	Not specified
Storage Temperature	Ambient

Table 2: Physical properties of methyl 6-chlorobenzo[b]thiophene-2-carboxylate

Chemical Reactivity

The chemical reactivity of methyl 6-chlorobenzo[b]thiophene-2-carboxylate is primarily determined by its functional groups. The compound contains several reactive sites:

• The methyl carboxylate group can undergo hydrolysis, transesterification, and reduction reactions.

• The chloro substituent at the 6-position can participate in nucleophilic aromatic substitution reactions.

• The benzothiophene ring system can undergo various electrophilic and nucleophilic substitution reactions.

These reactive sites make methyl 6-chlorobenzo[b]thiophene-2-carboxylate a versatile building block in organic synthesis and pharmaceutical development.

Classification Category	Details
GHS Pictogram	GHS07 (Warning)
Signal Word	Warning
Hazard Statements	H302 (Harmful if swallowed)
	H319 (Causes serious eye irritation)
	H227 (Combustible liquid)
Precautionary Statements	P280 (Wear protective gloves/eye protection)
	P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes)
	P501 (Dispose of contents/container according to regulations)
	P270 (Do not eat, drink or smoke when using this product)
	Additional precautions listed in safety documentation

Table 3: Safety classification for methyl 6-chlorobenzo[b]thiophene-2-carboxylate

Manufacturer	Product Number	Packaging	Price (USD)	Year
AK Scientific	1064AA	1g	$177	2021
Apollo Scientific	OR14067	1g	$94	2021
Matrix Scientific	047310	500mg	$104	2021
Matrix Scientific	047310	1g	$139	2021
SynQuest Laboratories	6H23-5-04	1g	$111	2021
Apollo Scientific (via VWR)	OR14067-1G	1g	$60.8	2024

Table 4: Commercial availability and pricing for methyl 6-chlorobenzo[b]thiophene-2-carboxylate

Packaging and Shipping Specifications

For bulk quantities, typical packaging includes palletized plastic 5 gallon/25 kg pails, fiber and steel drums, up to 1-ton super sacks in full container (FCL) or truck load (T/L) quantities. For research quantities, the compound is typically supplied in glass vials or bottles with appropriate safety labeling.

Applications in Research and Industry

Methyl 6-chlorobenzo[b]thiophene-2-carboxylate has several potential applications in both research and industrial contexts, particularly in pharmaceutical development and organic synthesis.

Use as a Chemical Intermediate

The compound's functional groups make it valuable as a chemical intermediate in the synthesis of more complex molecules. The chloro group provides a site for further functionalization through substitution reactions, while the carboxylate group can undergo various transformations to introduce different functional groups.

Related Compounds and Structural Analogs

Exploring the structural analogs of methyl 6-chlorobenzo[b]thiophene-2-carboxylate provides insights into potential modifications and their effects on properties and activities.

Notable Structural Analogs

Compound	CAS Number	Key Difference
Methyl 6-cyanobenzo[b]thiophene-2-carboxylate	Not specified	Cyano (-CN) group instead of chloro (-Cl) at the 6-position
Methyl 3-amino-6-chlorobenzo[b]thiophene-2-carboxylate	35212-87-4	Additional amino (-NH₂) group at the 3-position

Table 5: Structural analogs of methyl 6-chlorobenzo[b]thiophene-2-carboxylate

These structural analogs demonstrate how modifications to the benzothiophene core can create compounds with potentially different chemical and biological properties, expanding the utility of this chemical class in various applications.